4-(1-t-Butoxycarbonylpiperidin-4-yloxy)-3-chloronitrobenzene

• Molecular Formula: C16H21ClN2O5
• Molecular Weight: 356.80 g/mol
• IUPAC Name: tert-butyl 4-(2-chloro-4-nitrophenoxy)piperidine-1-carboxylate
• InChI: InChI=1S/C16H21ClN2O5/c1-16(2,3)24-15(20)18-8-6-12(7-9-18)23-14-5-4-11(19(21)22)10-13(14)17/h4-5,10,12H,6-9H2,1-3H3
• InChI Key: BOIATQPBXWGEHE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)OC2=C(C=C(C=C2)[N+](=O)[O-])Cl

Description

4-(1-t-Butoxycarbonylpiperidin-4-yloxy)-3-chloronitrobenzene is a useful research compound. Its molecular formula is C16H21ClN2O5 and its molecular weight is 356.80 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 1-t-butoxycarbonyl-4-hydroxypiperidine (3.32 g), 2-chloro-4-nitrophenol (2.36 g) and triphenylphosphine (5.11 g) in dichloromethane (60 ml) was added dropwise diethyl azodicarboxylate (3.1 ml) in an ice bath and the mixture was stirred at room temperature for 18 hours. The reaction mixture was concentrated in vacuo. The residue was purified by chromatography on a silica gel column using hexane/ethyl acetate=5/2 as an eluant to give the desired compound (3.90 g, yield 76%) as a pale yellow solid.

Synthesis routes and methods III

Procedure details

To a solution of 1-t-butoxycarbonyl-4-hydroxypiperidine (3.32 g), 2-chloro-4-nitrophenol (2.36 g) and triphenylphosphine (5.11 g) in dichloromethane (60 ml), diethyl azodicarboxylate (3.10 ml) was added dropwise with stirring under ice-cooling, and the resulting mixture was stirred at room temperature for 18 hours and then evaporated in vacuo. The residue obtained was purified by chromatography on a silica gel column using a mixed solvent of hexane and ethyl acetate (5:2) as the eluent to afford the title compound (3.90 g, yield: 76%) as a pale yellow solid.